4-(2-Methyl-1H-indol-3-yl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone

• CAS No.: 54104-29-9
• Molecular Formula: C19H17N3O
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 5-(2-methyl-1H-indol-3-yl)-3-phenyl-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C19H17N3O/c1-12-18(14-9-5-6-10-16(14)20-12)15-11-17(21-22-19(15)23)13-7-3-2-4-8-13/h2-10,15,20H,11H2,1H3,(H,22,23)
• InChI Key: HKTRQDUZMMSLFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C3CC(=NNC3=O)C4=CC=CC=C4

Description

4-(2-Methyl-1H-indol-3-yl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone is a pyridazinone derivative featuring a 2-methylindole substituent at the 4-position and a phenyl group at the 6-position. Pyridazinones are heterocyclic compounds with a six-membered ring containing two adjacent nitrogen atoms, known for diverse pharmacological activities, including cardiotonic, antihypertensive, and antiplatelet effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Structural Features and Substituent Effects

The pharmacological profile of pyridazinones is highly dependent on substituents at the 4-, 5-, and 6-positions. Key analogs and their structural differences are summarized below:

Compound	Substituents at Key Positions	Notable Features
Target Compound	4: 2-Methylindole; 6: Phenyl	Enhanced steric bulk and H-bond potential
6-Phenyl-4,5-dihydropyridazin-3(2H)-one	4: Unsubstituted; 6: Phenyl	Baseline structure for SAR studies
MCI-154	6: [4-(Pyridylamino)phenyl]; 5: Methyl	Dual cardiotonic and antiplatelet activity
CI-930	6: [4-(Imidazol-1-yl)phenyl]; 5: Methyl	PDE4 inhibition; cardiotonic activity
6-(4-Chlorophenyl) derivatives	6: 4-Chlorophenyl	Improved metabolic stability
6-(4-Methoxyphenyl) derivatives	6: 4-Methoxyphenyl	Electron-donating group; altered solubility

Key Observations :

• Halogenated derivatives (e.g., 4-chlorophenyl) exhibit enhanced lipophilicity, which may improve membrane permeability but reduce aqueous solubility .

Pharmacological Activities

Cardiotonic Activity

Pyridazinones are potent cardiotonic agents via phosphodiesterase (PDE) inhibition or calcium sensitization.

• The target compound’s indole substituent may enhance binding to PDE3/4 isoforms, similar to MCI-154 (IC₅₀: 0.36 μM for platelet aggregation) .
• In contrast, 5-methyl-6-phenyl analogs (e.g., compound 5a) demonstrated 2–3× higher inotropic activity than levosimendan in isolated heart models .

Vasorelaxant and Antihypertensive Effects

• Pyrrole-substituted pyridazinones (e.g., Demirayak et al., 2004) showed vasorelaxant effects on rat aorta via NO-mediated pathways . The target compound’s indole group may similarly modulate vascular tone.
• ACE inhibitory activity was observed in benzylidene-substituted analogs (e.g., compound 3a, IC₅₀: 12 nM) through molecular docking studies .

Antiplatelet Activity

• Chloroacetamido derivatives (e.g., compound 97a, IC₅₀: 0.03 μM) outperformed MCI-154 in inhibiting platelet aggregation, highlighting the importance of electron-withdrawing groups . The target compound’s indole group may offer synergistic effects via hydrophobic interactions.

Physicochemical Properties

Solubility and stability data for pyridazinones vary significantly with substituents:

Compound	Solubility in Water (mg/mL)	LogP	Key Solubility Influencers
6-Phenyl-4,5-dihydropyridazin-3(2H)-one	0.12 at 25°C	2.1	Low polarity; limited H-bond donors
Target Compound (Predicted)	~0.05–0.08	3.2	Indole increases hydrophobicity
6-(4-Methoxyphenyl) derivative	0.25 at 25°C	1.8	Methoxy group enhances aqueous solubility

Notes:

• The target compound’s 2-methylindole group likely reduces water solubility compared to methoxy-substituted analogs but improves binding to hydrophobic enzyme pockets .
• Solubility in PEG-400 and DMSO is generally high (>50 mg/mL) for most pyridazinones, facilitating formulation .

Structure-Activity Relationship (SAR) Insights

• 4-Position Substituents : Bulky groups (e.g., indole) enhance target affinity but may reduce metabolic stability .
• 6-Position Aromatic Groups: Electron-withdrawing substituents (Cl, NO₂) improve antiplatelet activity, while electron-donating groups (OCH₃) favor vasorelaxation .
• 5-Methyl Group: Enhances cardiotonic activity by stabilizing the half-chair conformation of the dihydropyridazinone ring .